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Compound of Interest

Compound Name: 2,4-Dimethylacetophenone

Cat. No.: B1329390

In the landscape of drug discovery and development, the strategic selection of starting
materials is paramount. 2,4-Dimethylacetophenone, a readily available aromatic ketone, has
emerged as a valuable and versatile building block for the synthesis of a diverse array of
biologically active molecules. Its substituted phenyl ring provides a foundational scaffold that
can be elaborated into complex heterocyclic and carbocyclic systems, offering a rich
playground for medicinal chemists to explore novel therapeutic agents. This guide provides an
in-depth exploration of the applications of 2,4-Dimethylacetophenone in medicinal chemistry,
complete with detailed experimental protocols and insights into the rationale behind synthetic
strategies.

Physicochemical Properties and Strategic
Advantages

2,4-Dimethylacetophenone, with the chemical formula C10H120, is a colorless to slightly
yellow oily liquid.[1] Its structure, featuring a ketone functional group and a dimethyl-substituted
phenyl ring, offers several strategic advantages in medicinal chemistry. The methyl groups can
influence the molecule's lipophilicity and metabolic stability, while the ketone provides a
reactive handle for a multitude of chemical transformations.
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Property Value Source
Molecular Weight 148.20 g/mol [1]
Boiling Point 117-118 °C at 18 mmHg [2]
Density 0.997 g/mL at 25 °C [3]
Refractive Index 1.535 (n20/D) [3]

- Insoluble in water; soluble in
Solubility ] ) [1]
organic solvents and oils

The presence of the dimethyl substitution pattern on the aromatic ring can also play a crucial
role in directing the binding of derivative compounds to biological targets, potentially enhancing
potency and selectivity.

Core Synthetic Pathways: From a Simple Ketone to
Complex Heterocycles

The true utility of 2,4-Dimethylacetophenone in medicinal chemistry lies in its ability to serve
as a precursor to a variety of important molecular scaffolds. The following sections detail key
synthetic transformations and provide step-by-step protocols for the synthesis of chalcones and
pyrazoles, two classes of compounds with significant and diverse pharmacological activities.

Claisen-Schmidt Condensation: The Gateway to
Chalcones

Chalcones, characterized by an a,3-unsaturated ketone core, are precursors to flavonoids and
isoflavonoids and exhibit a wide range of biological activities, including anticancer, anti-
inflammatory, and antimicrobial properties. The Claisen-Schmidt condensation is a cornerstone
reaction for the synthesis of chalcones, involving the base-catalyzed reaction of an
acetophenone with an aromatic aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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